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Compound of Interest

Compound Name: 1,8-Nonadiene

Cat. No.: B1346706

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data
for 1,8-nonadiene (CAS RN: 4900-30-5). The information is compiled from various chemical
databases and literature sources, offering a valuable resource for professionals in research and
development. This document summarizes key quantitative data in structured tables, outlines
the general experimental protocols for the determination of these properties, and provides
visualizations of experimental workflows and conceptual relationships.

Quantitative Thermochemical Data

The following tables summarize the key thermochemical and physical properties of 1,8-
nonadiene. It is important to note that a significant portion of the available data is estimated or
calculated based on methods such as the Joback method and group contribution methods,
rather than direct experimental measurement.

Table 1: Enthalpy and Gibbs Free Energy Data for 1,8-Nonadiene
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Property Value Phase Method Source
Standard
Joback
Enthalpy of 21.77 kd/mol Gas [1]
Calculated

Formation (AfH°®)

Standard Gibbs
Joback
Free Energy of 200.58 kJ/mol Gas [1]
) Calculated
Formation (AfG®)

Enthalpy of
T o Joback
Vaporization 34.29 kJ/mol Liquid to Gas [1]
Calculated
(AvapH®)
Enthalpy of ] o Joback
) 16.51 kJ/mol Solid to Liquid [1]
Fusion (AfusH®) Calculated

Table 2: Heat Capacity and Entropy Data for 1,8-Nonadiene

Temperatur
Property Value Phase Method Source
e (K)
Ideal Gas
Heat N .
] Not specified Gas Varies - [1]
Capacity
(Cp.gas)
Heat capacit Liquid in
p- Y -~ q o 250 to Critically
at saturation Not specified equilibrium [2]
) 578.592 Evaluated
pressure with Gas
Ideal Gas N Critically
Not specified Gas 200 to 1000 [2]
Entropy (S°) Evaluated
Entropy of
Liquid in - o 250 to Critically
o Not specified Liquid [2]
equilibrium 578.592 Evaluated
with Gas
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Table 3: Physical Properties of 1,8-Nonadiene

Property Value Unit Source
Molecular Weight 124.22 g/mol [1]
Boiling Point 143 °C [3]
Density 0.743 g/mL [3]
Molar Volume 167.2 mL/mol [3]
Refractive Index 1.427 - [3]
Vapor Pressure 6.9 mmHg (at 25°C) [4]
lonization Energy 9.51 £ 0.02 eV [1]

Experimental Protocols

While specific experimental literature detailing the determination of all thermochemical
properties for 1,8-nonadiene is not readily available, this section outlines the general and
standard methodologies employed for such measurements on unsaturated hydrocarbons.

Determination of Enthalpy of Combustion

The standard enthalpy of combustion is a fundamental thermochemical property, typically
determined with high precision using bomb calorimetry.

Methodology: Oxygen Bomb Calorimetry

e Sample Preparation: A precisely weighed sample of 1,8-nonadiene (typically in a gelatin
capsule for liquids) is placed in a crucible within a high-pressure vessel known as a "bomb."
A fuse wire (e.g., iron or platinum) is positioned to be in contact with the sample.

e Pressurization: The bomb is sealed and pressurized with a large excess of pure oxygen,
typically to around 30 atm, to ensure complete combustion.

o Calorimeter Assembly: The sealed bomb is placed in a well-insulated outer container (a
Dewar vessel) filled with a precisely known mass of water. A high-precision thermometer and
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a stirrer are submerged in the water.

« Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the fuse wire. The temperature of the water is monitored and recorded at regular intervals
before, during, and after combustion until a stable final temperature is reached.

o Calibration: The heat capacity of the calorimeter system (bomb, water, container, etc.) is
determined in a separate experiment by combusting a standard substance with a precisely
known heat of combustion, such as benzoic acid.

o Calculation: The heat released by the combustion of the 1,8-nonadiene sample is calculated
from the observed temperature rise and the heat capacity of the calorimeter. Corrections are
applied for the heat of combustion of the fuse wire and for the formation of any side products
like nitric acid (from residual nitrogen in the bomb). From the heat of combustion at constant
volume (AU), the enthalpy of combustion (AH) can be calculated.

Determination of Enthalpy of Vaporization

The enthalpy of vaporization, the energy required to transform a liquid into a gas, can be
determined by various calorimetric and non-calorimetric methods.

Methodology: Differential Scanning Calorimetry (DSC)

o Sample Preparation: A small, accurately weighed sample of 1,8-nonadiene is placed in a
volatile sample pan, which is then hermetically sealed. A small pinhole is made in the lid to
allow for the controlled escape of vapor.

o DSC Measurement: The sample pan and an empty reference pan are placed in the DSC
instrument. The pans are heated at a constant rate.

o Data Analysis: The DSC instrument measures the difference in heat flow required to maintain
the sample and reference pans at the same temperature. As the 1,8-nonadiene boils, a
large endothermic peak is observed in the DSC thermogram. The area under this peak is
directly proportional to the enthalpy of vaporization.

o Calibration: The instrument is calibrated for temperature and enthalpy using standard
materials with known melting points and enthalpies of fusion.
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Determination of Heat Capacity

The heat capacity of a substance, the amount of heat required to raise its temperature by a
specific amount, is a crucial temperature-dependent property.

Methodology: Adiabatic Calorimetry

o Calorimeter Setup: A sample of 1,8-nonadiene is placed in a sample container within a
calorimeter that is carefully designed to be adiabatically shielded from the surroundings. This
is often achieved using concentric vacuum jackets and temperature-controlled shields that
are maintained at the same temperature as the sample container to prevent heat exchange.

o Heating and Temperature Measurement: A known quantity of electrical energy is supplied to
a heater within the sample container, causing a small increase in the temperature of the
sample. The temperature change is measured with a high-precision thermometer.

o Calculation: The heat capacity of the sample is calculated from the amount of electrical
energy supplied and the resulting temperature rise, after accounting for the heat capacity of
the sample container and any other components that are heated along with the sample. This
process is repeated over a range of temperatures to determine the temperature dependence
of the heat capacity.

Mandatory Visualizations
Experimental Workflows

The following diagrams illustrate the generalized workflows for the experimental determination
of key thermochemical properties.
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Click to download full resolution via product page

Caption: Workflow for determining the enthalpy of combustion using bomb calorimetry.
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DSC Measurement Data Analysis
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Caption: Workflow for determining the enthalpy of vaporization using DSC.

Logical Relationships

The following diagram illustrates the relationship between key thermochemical properties for

the combustion of 1,8-nonadiene.
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Caption: Hess's Law cycle for the combustion of 1,8-nonadiene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thermochemical Profile of 1,8-Nonadiene: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346706#thermochemical-data-for-1-8-nonadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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